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molecular formula C10H11N3O B039196 1-(4-Methoxybenzyl)-1,2,4-triazole CAS No. 115201-42-8

1-(4-Methoxybenzyl)-1,2,4-triazole

Cat. No. B039196
CAS RN: 115201-42-8
M. Wt: 189.21 g/mol
InChI Key: SRUVAHBDEGBIEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05554620

Procedure details

To a suspension of 4 g (0.16 mol) of sodium hydride in 200 ml of DMF at 0° C. was added 10 g (0.145 mol) of 1,2,4-triazole in 75 ml of DMF dropwise over a period of 30 minutes, and the mixture was allowed to warm to room temperature and stirred for 1 h. The above mixture was cooled to 0° C., 25 g (0.16 mol) of p-methoxybenzyl chloride was added, the mixture was allowed to warm to room temperature, and stirred for 16 h. The reaction mixture was concentrated in vacuo and the residue was purified by chromatography on silica (hexane/ethyl acetate) to afford 21.9 g (64.5%) of 1-(p-methoxybenzyl)-1,2,4-triazole.
Name
sodium hydride
Quantity
4 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
200 mL
Type
solvent
Reaction Step One
Name
1,2,4-triazole
Quantity
10 g
Type
reactant
Reaction Step Two
Name
DMF
Quantity
75 mL
Type
solvent
Reaction Step Two
Name
p-methoxybenzyl chloride
Quantity
25 g
Type
reactant
Reaction Step Three
Name
1-(p-methoxybenzyl)-1,2,4-triazole
Yield
64.5%

Identifiers

REACTION_CXSMILES
[H-].[Na+].[NH:3]1[CH:7]=[N:6][CH:5]=[N:4]1.[CH3:8][O:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14]Cl)=[CH:12][CH:11]=1>CN(C=O)C>[CH3:8][O:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14][N:3]2[CH:7]=[N:6][CH:5]=[N:4]2)=[CH:12][CH:11]=1 |f:0.1|

Inputs

Step One
Name
sodium hydride
Quantity
4 g
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
200 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
1,2,4-triazole
Quantity
10 g
Type
reactant
Smiles
N1N=CN=C1
Name
DMF
Quantity
75 mL
Type
solvent
Smiles
CN(C)C=O
Step Three
Name
p-methoxybenzyl chloride
Quantity
25 g
Type
reactant
Smiles
COC1=CC=C(CCl)C=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The above mixture was cooled to 0° C.
TEMPERATURE
Type
TEMPERATURE
Details
to warm to room temperature
STIRRING
Type
STIRRING
Details
stirred for 16 h
Duration
16 h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography on silica (hexane/ethyl acetate)

Outcomes

Product
Details
Reaction Time
 1 h
Name
1-(p-methoxybenzyl)-1,2,4-triazole
Type
product
Smiles
COC1=CC=C(CN2N=CN=C2)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 21.9 g
YIELD: PERCENTYIELD 64.5%
YIELD: CALCULATEDPERCENTYIELD 79.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.